![molecular formula C12H12ClNO B2449538 2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone CAS No. 571153-20-3](/img/structure/B2449538.png)
2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone
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Overview
Description
2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone is a chemical compound with the molecular formula C18H16ClNO and a molecular weight of 297.78 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C18H16ClNO . This indicates that it contains 18 carbon atoms, 16 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom. The exact arrangement of these atoms in the molecule would define its structure.Physical And Chemical Properties Analysis
This compound is a solid substance that should be stored at room temperature . Its molecular weight is 297.78 .Scientific Research Applications
Synthesis and Biological Evaluation
- Researchers have synthesized a series of compounds including 2-(3-(2-chloro-3-oxo-4-phenylcyclobutyl)-1H-indol-1-yl)-N'-(thiazol-2-yl) acetohydrazide, related to 2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone. These compounds were evaluated for antimicrobial activity using the agar disc diffusion method, showcasing the potential of such compounds in developing new antimicrobial agents (Muralikrishna et al., 2014).
Antibacterial and Antifungal Activity
- Novel 1H-indole derivatives have been synthesized, with the process involving reactions with chloroacetylchloride and 1,4 diamine benzene. These derivatives demonstrated significant antimicrobial activity, including both antibacterial and antifungal properties, against organisms such as Aspergillus niger and Candida albicans (Authors not provided, 2020).
Synthesis and Computational Study on COX-2 Enzyme
- A study focused on the synthesis of 1-(1H-indol-1-yl)ethanone compounds, analyzing their computational effects on the COX-2 enzyme. This research is significant for exploring the potential of these compounds in nonsteroidal anti-inflammatory drug development (Kumar et al., 2022).
Synthesis and Antimycotic Activity
- Research on (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol and related compounds, including a study of their synthesis and preliminary antimycotic data. This indicates the relevance of these compounds in developing antifungal medications (Raga et al., 1992).
Efficient Syntheses of Bis(1H -Indol-3-yl)ethanones
- A study demonstrating the efficient synthesis of bis(1H-indol-3-yl)ethanones, highlighting the generality, short reaction time, and excellent yields. This research is crucial for the development of new compounds in pharmaceutical and chemical industries (Mosslemin & Movahhed, 2012).
Development of Chiral Intermediate for Ticagrelor
- Research on the enzymatic process for preparing (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, a chiral intermediate crucial for the synthesis of Ticagrelor, an acute coronary syndrome treatment. This study highlights the application in medicinal chemistry (Guo et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that leads to a variety of biological responses . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to influence a broad range of biochemical pathways due to their interaction with multiple receptors . The downstream effects of these interactions can lead to a variety of biological activities, as mentioned above.
Pharmacokinetics
The compound’s molecular weight of 22168 suggests that it may have favorable pharmacokinetic properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body.
Result of Action
Given the broad-spectrum biological activities of indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects depending on the specific receptors it interacts with and the biological context.
properties
IUPAC Name |
2-chloro-1-(7-ethyl-1H-indol-3-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO/c1-2-8-4-3-5-9-10(11(15)6-13)7-14-12(8)9/h3-5,7,14H,2,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZRAUEOTKUVXJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CN2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
571153-20-3 |
Source
|
Record name | 2-chloro-1-(7-ethyl-1H-indol-3-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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